Cas no 1862779-14-3 (1-Azido-3-bromo-2-nitrobenzene)

• Product Name: 1-Azido-3-bromo-2-nitrobenzene
• CAS No: 1862779-14-3
• MF: C₆H₃BrN₄O₂
• MW: 243.017619371414
• MDL: MFCD30303993
• CID: 5616505
• PubChem ID: 130577858
• Update Time: 2025-10-22

1-Azido-3-bromo-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• EN300-3193030
• 1-Azido-3-bromo-2-nitrobenzene
• 1862779-14-3

• MDL： MFCD30303993
• Inchi： 1S/C6H3BrN4O2/c7-4-2-1-3-5(9-10-8)6(4)11(12)13/h1-3H
• InChI Key： DLMXARWKRYCQDK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1[N+](=O)[O-])N=[N+]=[N-]

Computed Properties

• Exact Mass: 241.94394g/mol
• Monoisotopic Mass: 241.94394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-Azido-3-bromo-2-nitrobenzene

Introduction to 1-Azido-3-bromo-2-nitrobenzene (CAS No. 1862779-14-3)

1-Azido-3-bromo-2-nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 1862779-14-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound serves as a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents targeting diverse biological pathways.

The molecular structure of 1-Azido-3-bromo-2-nitrobenzene features a benzene ring substituted with three distinct functional groups: an azido group at the 1-position, a bromine atom at the 3-position, and a nitro group at the 2-position. This unique arrangement of substituents imparts unique reactivity and makes it a valuable building block for further chemical modifications. The presence of the azido group, in particular, offers a reactive site for nucleophilic substitution reactions, while the bromine and nitro groups provide additional handles for cross-coupling reactions and selective transformations.

In recent years, 1-Azido-3-bromo-2-nitrobenzene has been extensively studied for its potential applications in drug discovery. One of the most notable areas of research involves its use in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitro and azido groups can be selectively reduced or eliminated to introduce other functional groups, enabling the construction of complex molecular architectures with high precision.

Moreover, the compound has found utility in the development of bioconjugates and probes for biochemical assays. The azido group can be readily converted into an alkyne via copper-catalyzed cycloaddition reactions (Sonogashira coupling), allowing for the facile attachment of biomolecules such as peptides and proteins. This capability has been leveraged in the creation of targeted therapeutics and diagnostic tools.

Recent advances in green chemistry have also highlighted 1-Azido-3-bromo-2-nitrobenzene as a sustainable intermediate. Researchers have demonstrated its use in solvent-free reactions and under mild conditions, reducing the environmental impact of synthetic protocols. These innovations align with broader efforts to develop more eco-friendly methodologies in pharmaceutical synthesis.

The reactivity of 1-Azido-3-bromo-2-nitrobenzene extends beyond simple functionalization. It can undergo metal-catalyzed coupling reactions with various organic halides and pseudohalides, facilitating the construction of biaryl systems prevalent in many biologically active compounds. Additionally, the nitro group can be reduced to an amine, providing access to further derivatization opportunities.

In summary, 1-Azido-3-bromo-2-nitrobenzene (CAS No. 1862779-14-3) is a multifaceted compound with broad applications in medicinal chemistry and synthetic biology. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for researchers developing new drugs and diagnostic agents. As our understanding of biological systems continues to evolve, compounds like 1-Azido-3-bromo-2-nitrobenzene will undoubtedly play a pivotal role in advancing therapeutic strategies.